2-Amino-4-fluoromethyl-benzoic acid methyl ester

• Molecular Formula: C9H10FNO2
• Molecular Weight: 183.18 g/mol
• IUPAC Name: methyl 2-amino-4-(fluoromethyl)benzoate
• InChI: InChI=1S/C9H10FNO2/c1-13-9(12)7-3-2-6(5-10)4-8(7)11/h2-4H,5,11H2,1H3
• InChI Key: MEMYLKQSBWAVLI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)CF)N

Description

2-Amino-4-fluoromethyl-benzoic acid methyl ester is a useful research compound. Its molecular formula is C9H10FNO2 and its molecular weight is 183.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-acetylamino-4-fluoromethyl-benzoic acid methyl ester (1.5 g, 6.66 equiv) in MeOH (50 mL) was added concd sulfuric acid (4 mL) and the mixture was refluxed for 1 h. The mixture was cooled down and concentrated in vacuo. Water was added and the pH was adjusted to 9-10 by addition of 2N NaOH. The aqueous phase was extracted with AcOEt. The organic phase were combined, washed with brine and dried (Na2SO4). The solution was concentrated in vacuo to afford the title compound as a yellow-orange oil (1.24 g, 100%) (ES-MS: m/z 184.1 [M+H]+, rt 4.91 min).